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Compound of Interest

Compound Name: 4-Fluoro-2-nitrotoluene

Cat. No.: B1294404

Essential Safety and Handling Guide for 4-Fluoro-2-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-Fluoro-2-nitrotoluene (CAS No. 446-10-6). Adherence to these
guidelines is critical to ensure personal safety and proper experimental conduct in the
laboratory.

Hazard Identification and Classification

4-Fluoro-2-nitrotoluene is a hazardous substance that requires careful handling.[1][2] It is
harmful if swallowed, inhaled, or in contact with skin.[1][2][3] It is also known to cause serious
eye irritation and skin irritation.[1][3] In some forms, it may be a flammable solid. The following
table summarizes its GHS hazard classifications.
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[3]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the minimum required PPE for handling 4-Fluoro-2-nitrotoluene.
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Body Part

Required PPE

Standard/Specification

Respiratory

NIOSH-approved N95 dust

mask or higher

Required when dusts are

generated.

Chemical Fume Hood

All handling should be

performed in a well-ventilated

area, preferably a fume hood.

[4]

Safety glasses with side

Eyes & Face ) Must be worn at all times.
shields or Goggles
] Recommended when there is
Face shield ) ]
a risk of splashing.
_ _ Inspect gloves before use and
Chemical-resistant gloves )
Hands o dispose of them properly after
(e.g., Nitrile rubber) )
handling.[5]
Bod Laboratory coat or chemical- Should be worn to prevent skin
0
Y resistant coveralls contact.
Perforated shoes, sandals or
Feet Closed-toe shoes

similar should not be worn.[6]

Operational Plan: Step-by-Step Handling Procedure

Following a standardized procedure minimizes the risk of exposure and accidents. The

workflow below details the essential steps for safely handling 4-Fluoro-2-nitrotoluene in a

laboratory setting.
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Caption: Standard operational workflow for handling 4-Fluoro-2-nitrotoluene.
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Disposal Plan

Proper disposal of 4-Fluoro-2-nitrotoluene and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

All waste generated from handling 4-Fluoro-2-nitrotoluene is considered hazardous.[2] Follow
the logical workflow below for proper waste management.

Waste Generation

(gloves, wipes, etc.) & Contaminated Solvents

[ / Select Appropriate Container \ }

Gabeled, Sealed Bag or Container for Solid Hazardous Wast% @abeled, Sealed, and Compatible Container for Liquid Hazardous Wast%

Dispose Through Licensed Professional Waste Disposal Service

ldentify Waste Type
Contaminated Solids Unused/Surplus Chemicag

Click to download full resolution via product page
Caption: Decision workflow for the disposal of 4-Fluoro-2-nitrotoluene waste.
Key Disposal Steps:
e Segregation: Do not mix 4-Fluoro-2-nitrotoluene waste with other waste streams.[4]

o Containers: Use original or properly labeled, sealed containers for waste.[4] Handle
uncleaned containers as you would the product itself.[4]

» Labeling: Clearly label all waste containers with the chemical name and associated hazards.
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» Disposal: Arrange for disposal through a licensed and approved hazardous waste disposal
company.[5] Do not dispose of down the drain or in general trash.[4][7]

By strictly following these safety and handling protocols, researchers can mitigate the risks
associated with 4-Fluoro-2-nitrotoluene and maintain a safe laboratory environment. Always
consult your institution's specific safety guidelines and the most recent Safety Data Sheet
(SDS) before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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